Cas no 72004-11-6 (sodium 4-[(E)-{4-(dimethylamino)-2-[(dimethylcarbamoyl)oxy]phenyl}diazenyl]benzenesulfonate)

sodium 4-[(E)-{4-(dimethylamino)-2-[(dimethylcarbamoyl)oxy]phenyl}diazenyl]benzenesulfonate structure
72004-11-6 structure
Product name:sodium 4-[(E)-{4-(dimethylamino)-2-[(dimethylcarbamoyl)oxy]phenyl}diazenyl]benzenesulfonate
CAS No:72004-11-6
MF:C17H19N4NaO5S
MW:414.411333322525
CID:1752169
PubChem ID:23692433

sodium 4-[(E)-{4-(dimethylamino)-2-[(dimethylcarbamoyl)oxy]phenyl}diazenyl]benzenesulfonate Chemical and Physical Properties

Names and Identifiers

    • sodium 4-[(E)-{4-(dimethylamino)-2-[(dimethylcarbamoyl)oxy]phenyl}diazenyl]benzenesulfonate
    • sodium,4-[[4-(dimethylamino)-2-(dimethylcarbamoyloxy)phenyl]diazenyl]benzenesulfonate
    • Benzenesulfonic acid, p-(4-(dimethylamino)-2-hydroxyphenylazo)-, sodium salt, dimethylcarbamate (ester)
    • Ro 2-1845
    • 72004-11-6
    • Inchi: InChI=1S/C17H20N4O5S.Na/c1-20(2)13-7-10-15(16(11-13)26-17(22)21(3)4)19-18-12-5-8-14(9-6-12)27(23,24)25;/h5-11H,1-4H3,(H,23,24,25);/q;+1/p-1
    • InChI Key: DDNZHGOCGOPDFJ-UHFFFAOYSA-M
    • SMILES: CN(C)C1=CC(=C(C=C1)N=NC2=CC=C(C=C2)S(=O)(=O)[O-])OC(=O)N(C)C.[Na+]

Computed Properties

  • Exact Mass: 414.09757
  • Monoisotopic Mass: 414.09738517g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 630
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 123Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 114.7

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